Cas no 21259-20-1 (T-2 Toxin)

T-2 toxin (T-2 mycotoxin) is a mycotoxin produced by various Fusarium species in feed and grain. The LD50 values of T-2 toxin in rats were 5.2 and 1.5 mg / kg BWA, respectively T-2 toxin (T-2 mycotoxin) can be converted into a variety of metabolites. The typical metabolites of T-2 toxin in animals are HT-2 toxin and t-2-triol, both of which are hydrolysatesT-2 toxin (T-2 mycotoxin) is an inhibitor that inhibits peptidyl transferase (60S ribosomal subunit) binding and protein synthesis, inhibits DNA and RNA synthesis, interferes with membrane phospholipid metabolism, and increases liver lipid peroxide levelsT-2 toxin (T-2 mycotoxin) induces apoptosis in the immune system, gastrointestinal tissues, and fetal tissues

T-2 Toxin structure

Product Name:T-2 Toxin

CAS No:21259-20-1

Molecular Formula:C₂₄H₃₄O₉

Molecular Weight:466.52136

MDL:MFCD00871255

CID:256719

PubChem ID:5284461

T-2 Toxin Properties

Names and Identifiers

- Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(3-methylbutanoate), (3a,4b,8a)-
- T-2 Toxin
- T2 TOXIN
- Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(3-methylbutanoate), (3a,4b,8a...
- alerate[qr]
- fusariotoxin T-2
- FUSARITOXIN
- hothecene
- Insariotoxin
- othecene[qr]
- toxint2
- 8alpha-(3-Methylbutyryloxy)-4beta,15-diacetoxyscirp-9-en-3alpha-ol
- Fusariotoxin T 2
- Mycotoxin T 2
- (3alpha,4beta,8alpha)-12,13-epoxy-4,15-diacetate 8-(3-methylbutanoate)trichothec-9-ene-3,4,8,15-tetrol
- 1ST7219-100A
- T2-Trichothecene
- Toxin T2
- I3FL5NM3MO
- 3-Hydroxy-4,15-diacetoxy-8-(3-methylbutyryloxy)-12,13-epoxy-delta-9-trichothecene
- 3-Hydroxy-4,15-diacetoxy-8-(3-methylbutyryloxy)-12,13-epoxy-delta(sup 9)-trichothecene
- 3alpha-Hydroxy-4beta-15-diacetoxy-8alpha-(3-methylbutyryloxy)-12,13-epoxy-delta9-tricothecene
- 21259-20-1
- HSDB 3544
- UNII-I3FL5NM3MO
- 1ST7219
- Fusariotoxine T2
- 12,13-Trichothecene
- T-2 Toxin, reference material
- 4.BETA.,15-DIACETOXY-8.ALPHA.-(3-METHYLBUTYRYLOXY)-12,13-EPOXYTRICHOTHEC-9-EN-3.ALPHA.-OL
- Butanoic acid, 3-methyl-, (3.alpha.,4.beta.,8.alpha.,12.alpha.)-4,15-bis(acetyloxy)-12,13-epoxy-3-hydroxytrichothec-9-en-8-yl ester
- Trichothec-9-ene-3alpha,4beta,8alpha,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-isovalerate
- T 2 Toxin
- Fusariotoxin T 2; Insariotoxin; T-2 mycotoxin
- Scirpenol, 8-(3-methylbutyryloxy)-diacetoxy-
- ZBA
- Toxin T 2
- CHEBI:9381
- Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-(3-methylbutanoate), (3alpha,4beta,8alpha)-
- (3alpha,4beta,8alpha)-12,13-Epoxytrichothec-9-ene-3,4,8,15-tetrol 4,15-diacetate 8-(3-methylbutyrate)
- DTXSID6021298
- T-2 Toxin, from Fusarium sp., powder, >=98% (HPLC)
- CHEMBL152423
- 12,13-Epoxytrichothec-9-ene-3,4,8,15-tetrol 4,15-diacetate 8-(3-methylbutanoate)
- T-2 Toxin, >=98.0% (TLC)
- 4beta,15-bis(acetyloxy)-3alpha-hydroxy-12,13-epoxytrichothec-9-en-8alpha-yl 3-methylbutanoate
- T-2 mycotoxin
- T(sub 2)-Trichothecene
- Mycotoxin T-2
- T-2 TOXIN [HSDB]
- 12,13-Epoxytrichothec-9-ene-3-alpha,4-beta,8-alpha,15-tetrol 4,15-diacetate 8-isovalerate
- CCRIS 3456
- Q63392226
- T-2 TOXIN [MI]
- 4beta,15-Diacetoxy-3alpha-hydroxy-8alpha-(3-methylbutyryloxy)-12,13-epoxytrichothec-9-ene
- T-2 Lienomycin
- T-2 Toxin 100 microg/mL in Acetonitrile
- SCHEMBL7536392
- 4,15-Diacetoxy-8-(3-methylbutyryloxy)-12,13-epoxy-delta-9-trichothecen-3-ol
- T-2 TOXIN
- Fusariotoxin T2
- 4-beta,15-Diacetoxy-8-alpha-(3-methylbutyryloxy)-3-alpha-hydroxy-12,13-epoxytrichothec-9-ene
- 4,15-Diacetoxy-8-(3-methylbutyryloxy)scirp-9-en-3-ol
- 12,13-Epoxytrichothec-9-ene-3alpha,4beta,8alpha,15-tetrol, 4,15-diacetate 8-isovalerate
- EINECS 244-297-7
- NSC-138780
- Isaritoxin
- T-2 Toxin Solution in Acetonitrile, 100ug/mL
- (2alpha,3alpha,4beta,8alpha)-4,15-bis(acetyloxy)-3-hydroxy-12,13-epoxytrichothec-9-en-8-yl 3-methylbutanoate
- T2-TRICHOTHECENE [IARC]
- Trichothec-9-ene-3-alpha,4-beta,8-alpha,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-isovalerate
- BT162749
- 8-(3-Methylbutyryloxy)-diacetoxyscirpenol
- NS00000188
- T 2 mycotoxin
- 3'-Hydroxy T-2
- [(1S,2R,4S,7R,9R,10S,11S,12S)-11-Acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
- NSC138780
- [(1S,2R,4S,7R,10R,12R)-11-Acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
- 12,13-Epoxy-trichothec-9-ene-3a,4b,8,15-tetrol 4,15-diacetate 8-isovalerate
- T-2 toxin
- T2 mycotoxin
- T (sub 2)-Trichothecene
- [(1S,2R,4S,7R,9R,10R,11S,12S)-11-acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
- 3-HYDROXY-4,15-DIACETOXY-8-
- (3a,4b,8a)-12,13-Epoxy-4,15-diacetate 8-(3-methylbutanoate)trichothec-9-ene-3,4,8,15-tetrol
- Fusariotoxin
- 8-(3-Methylbutyryloxy)-diacetoxy-Scirpenol
- G12810
- (3alpha,4beta,8alpah)-12,13-Epoxytrichothec-9-ene-3,4,8,15-tetrol 4,15-diacetate 8-(3-methylbutanoate).
- Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-(3-methylbutanoate), (3alpha,4beta,8alpha)-(9CI)
- Epoxytrichothecene
- Trichothec9ene3alpha,4beta,8alpha,15tetrol, 12,13epoxy, 4,15diacetate 8isovalerate
- Trichothec-9-ene-3.alpha.,4.beta.,8.alpha.,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-isovalerate
- 3Hydroxy4,15diacetoxy8(3methylbutyryloxy)12,13epoxydelta(sup 9)trichothecene
- 12,13-Epoxytrichothec-9-ene-3alpha,4beta,8alpha,15-tetrol,4,15-diacetate 8-isovalerate
- 4,15Diacetoxy8(3methylbutyryloxy)12,13epoxydelta9trichothecen3ol
- 3-HYDROXY-4,15-DIACETOXY-8-(3-METHYLBUTYRYLOXY)-12,13-EPOXY-DELTA-(SUP 9)-TRICHOTHECENE
- 12,13Epoxytrichothec9ene3,4,8,15tetrol 4,15diacetate 8(3methylbutanoate)
- 3alphaHydroxy4beta15diacetoxy8alpha(3methylbutyryloxy)12,13epoxydelta9tricothecene
- 11'-(acetyloxy)-2'-[(acetyloxy)methyl]-10'-hydroxy-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.02,7]dodecan]-5'-en-4'-yl 3-methylbutanoate
- 4,15Diacetoxy8(3methylbutyryloxy)scirp9en3ol
- 12,13Epoxytrichothec9ene3alpha,4beta,8alpha,15tetrol, 4,15diacetate 8isovalerate
- 8-(3-Methylbutyryloxy)diacetoxyscirpenol
- T2Trichothecene
- 4b,15-Diacetoxy-3a-hydroxy-8a-(3-methylbutyryloxy)-12,13-epoxytrichothec-9-ene
- 3-Hydroxy-4,15-diacetoxy-8-(3-methylbutyryloxy)-12,13-epoxy-I'-9-trichothecene
- T2-TRICHOTHECENE (IARC)
- 12,13Epoxytrichothec9ene3alpha,4beta,8alpha,15tetrol 4,15diacetate 8isovalerate
- Trichothec-9-ene-3alpha,4beta,8alpha,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-isovalerate (8CI)
- Neosolaniol 8-(3-methylbutanoate)
- Toxin, T-2
- 4BETA,15-DIACETOXY-8ALPHA-(3-METHYLBUTYRYLOXY)-12,13-EPOXYTRICHOTHEC-9-EN-3ALPHA-OL
- 3Hydroxy4,15diacetoxy8(3methylbutyryloxy)12,13epoxydelta9trichothecene
- NSC 138780
- 53637-70-0
- (3alpha,4beta,8alpha)-12,13-Epoxy-4,15-diacetic acid 8-(3-methylbutanoic acid)trichothec-9-ene-3,4,8,15-tetrol
- T(sub 2)Trichothecene
- Scirpenol, 8(3methylbutyryloxy)diacetoxy
- 3alpha-Hydroxy-4beta,15-diacetoxy-8alpha-(3-methylbutyryloxy)-12,13-epoxy-delta9-tricothecene
- 4beta,15Diacetoxy8alpha(3methylbutyryloxy)3alphahydroxy12,13epoxytrichothec9ene
- 8(3Methylbutyryloxy)diacetoxyscirpenol
- DTXCID401298
- Toxin, T2
- 11'-(acetyloxy)-2'-((acetyloxy)methyl)-10'-hydroxy-1',5'-dimethyl-8'-oxaspiro(oxirane-2,12'-tricyclo(7.2.1.02,7)dodecan)-5'-en-4'-yl 3-methylbutanoate
- 8.alpha.-(3-Methylbutyryloxy)-4.beta.,15-diacetoxyscirp-9-en-3.alpha.-ol
- Trichothec9ene3,4,8,15tetrol, 12,13epoxy, 4,15diacetate 8(3methylbutanoate), (3alpha,4beta,8alpha)
- BXFOFFBJRFZBQZ-QYWOHJEZSA-N
- 8alpha(3Methylbutyryloxy)4beta,15diacetoxyscirp9en3alphaol
- (3a,4b,8a)-12,13-Epoxy-4,15-diacetic acid 8-(3-methylbutanoic acid)trichothec-9-ene-3,4,8,15-tetrol
- +Expand
- MDL： MFCD00871255
- InChIKey： BXFOFFBJRFZBQZ-QYWOHJEZSA-N
- Inchi： InChI=1S/C24H34O9/c1-12(2)7-18(27)32-16-9-23(10-29-14(4)25)17(8-13(16)3)33-21-19(28)20(31-15(5)26)22(23,6)24(21)11-30-24/h8,12,16-17,19-21,28H,7,9-11H2,1-6H3/t16-,17+,19+,20+,21+,22+,23+,24-/m0/s1
- SMILES： CC(C)CC(=O)O[C@H]1C[C@@]2(COC(=O)C)[C@@H](C=C1C)O[C@@H]3[C@@H]([C@H]([C@@]2(C)[C@@]43CO4)OC(=O)C)O

Computed Properties

Exact Mass: 466.22000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 9
Monoisotopic Mass: 466.22
Heavy Atom Count: 33
Complexity: 881
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Surface Charge: 0
Topological Polar Surface Area: 121

Experimental Properties

LogP: 1.69270
PSA: 120.89000
Merck: 13,9872
Refractive Index: 1.6230 (estimate)
Boiling Point: 489.35°C (rough estimate)
Melting Point: 151.5 ºC
Vapor Pressure: 0.0±3.3 mmHg at 25°C
Flash Point: 2 °C
Solubility: Very slightly soluble (0.38 g/l) (25 º C),
Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
Specific Rotation: D26 +15° (c = 2.58 in ethanol)
Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

T-2 Toxin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Apollo Scientific	BIMS112-1ml	T2 Toxin Standard Solution	21259-20-1		1ml	£175.00	2024-07-20
BioAustralis	BIA-T1933-0.25 mg	T2 toxin	21259-20-1	>95%byHPLC	0.25mg	$199.00	2023-09-14
ChemScence	CS-0099955-5mg	T-2 Toxin	21259-20-1	≥99.0%	5mg	$650.0	2022-04-27
eNovation Chemicals LLC	D965082-5mg	Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate8-(3-methylbutanoate), (3a,4b,8a)-	21259-20-1	99%	5mg	$450	2022-06-09
LKT Labs	T0002-1 mg	T2 Toxin	21259-20-1	≥98%	1mg	$76.70	2023-07-10
MedChemExpress	HY-N6792-5mg	T-2 Toxin	21259-20-1	99.23%	5mg	￥6500	2024-07-20
TargetMol Chemicals	T13053-2mg	T-2 Toxin	21259-20-1		2mg	￥ 3630	2024-07-19
TRC	T002980-1mg	T-2 Toxin	21259-20-1		1mg	$ 68.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T50260-5mg	T-2 TOXIN	21259-20-1		5mg	¥2138.0	2021-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T912151-5mg	T-2 Toxin	21259-20-1	98%	5mg	￥6,399.00	2022-08-31

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T-2 Toxin Related Literature

1. Synthesis of the trichothecene mycotoxin, T-2 tetraol

Ernest W. Calvin,Mark J. Egan,Fraser W. Kerr J. Chem. Soc. Chem. Commun. 1990 1200
2. Rapid immunochemical tests for qualitative and quantitative determination of T-2 and HT-2 toxins

V. V. Goftman,N. V. Beloglazova,E. Njumbe Ediage,S. De Saeger,R. Dietrich,E. M?rtlbauer,I. Yu. Goryacheva Anal. Methods 2012 4 4244
3. Highly sensitive real-time detection of intracellular oxidative stress and application in mycotoxin toxicity evaluation based on living single-cell electrochemical sensors

Lu Gao,Jiadi Sun,Liping Wang,Qigao Fan,Gaowen Zhu,Hongyan Guo,Xiulan Sun Analyst 2021 146 1444
4. Identification and characterization of a T-2 toxin-producing Fusarium poae strain and the anti-tumor effect of the T-2 toxin on human hepatoma cell line SMMC-7721

Wenhe Zhu,Lei Liu,Yuan Dong,Guixian Meng,Lu Tang,Yan Li,Jianhui Cai,Huiyan Wang RSC Adv. 2019 9 9281
5. The effects of T-2 toxin on the prevalence and development of Kashin–Beck disease in China: a meta-analysis and systematic review

Danyang Li,Jing Han,Xiong Guo,Chengjuan Qu,Fangfang Yu,Xiaofang Wu Toxicol. Res. 2016 5 731
6. Fluorescence–Raman dual-mode quantitative detection and imaging of small-molecule thiols in cell apoptosis with DNA-modified gold nanoflowers

Chenbiao Li,Peifang Chen,Imran Mahmood Khan,Zhouping Wang,Yin Zhang,Xiaoyuan Ma J. Mater. Chem. B 2022 10 571
7. The stereochemical course of tricho-acorenol biosynthesis

Christian A. Citron,Jeroen S. Dickschat Org. Biomol. Chem. 2013 11 7447
8. 6-Plex microsphere immunoassay with imaging planar array detection for mycotoxins in barley

Jeroen Peters,Alice Cardall,Willem Haasnoot,Michel W. F. Nielen Analyst 2014 139 3968
9. Omics in the detection and identification of biosynthetic pathways related to mycotoxin synthesis

Nicolás Mateo González-López,Kevin Andrey Huertas-Ortiz,John Emerson Leguizamon-Guerrero,María Mercedes Arias-Cortés,Claudia Patricia Tere-Pe?a,Javier Eduardo García-Casta?eda,Zuly Jenny Rivera-Monroy Anal. Methods 2021 13 4038
10. The toxicity of acute exposure to T-2 toxin evaluated by the metabonomics technique

Qianfen Wan,Guangyao Wu,Qinghua He,Huiru Tang,Yulan Wang Mol. BioSyst. 2015 11 882

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